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Compound of Interest

Compound Name: 5-Methoxyisoindoline-1,3-dione

Cat. No.: B105389

CAS Number: 50727-04-3

This technical guide provides an in-depth overview of 5-Methoxyisoindoline-1,3-dione, a
chemical compound of interest to researchers, scientists, and professionals in the field of drug
development. This document covers its identification, chemical properties, synthesis, and
biological significance.

Chemical Identification and Properties

5-Methoxyisoindoline-1,3-dione is a substituted phthalimide derivative. Its fundamental
properties are summarized in the table below, providing a clear reference for its identification

and handling.
Property Value
CAS Number 50727-04-3
Molecular Formula CoH7NOs
Molecular Weight 177.16 g/mol
IUPAC Name 5-Methoxyisoindole-1,3-dione
Synonyms 4-Methoxyphthalimide
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Synthesis of Isoindoline-1,3-dione Derivatives: An
Experimental Protocol

While a specific detailed protocol for the synthesis of 5-Methoxyisoindoline-1,3-dione is not
readily available in the public domain, a general and widely applicable method for the synthesis
of isoindoline-1,3-dione derivatives involves the condensation of the corresponding phthalic
anhydride with a primary amine. For the synthesis of 5-Methoxyisoindoline-1,3-dione, 4-
methoxyphthalic anhydride would be the required starting material, which can be reacted with
an appropriate amine source.

A general experimental procedure is as follows:

Reaction: Phthalic anhydride (or a substituted derivative) is reacted with a primary amine in a
suitable solvent, typically glacial acetic acid.

Procedure:

An equimolar mixture of the phthalic anhydride derivative (e.g., 4-methoxyphthalic
anhydride) and a primary amino-containing compound is prepared.

e The mixture is dissolved in glacial acetic acid.
e The reaction mixture is refluxed for a period of 3 hours.[1]

» Upon completion of the reaction, the mixture is cooled and diluted with water to precipitate
the product.

e The crude product is then collected by filtration and can be further purified by
recrystallization from ethanol.[1]

This synthetic approach is versatile and can be adapted for the preparation of a wide range of
N-substituted isoindoline-1,3-dione derivatives.[1]

Spectroscopic Characterization

The structural elucidation of isoindoline-1,3-dione derivatives is typically achieved through a
combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR)
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spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).
Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectra of isoindoline-1,3-dione derivatives generally exhibit
signals in the aromatic region (typically between 6 6.45-8.48 ppm) corresponding to the
protons on the phthalimide ring.[1] The specific chemical shifts and coupling patterns would
be dependent on the substitution pattern. For 5-Methoxyisoindoline-1,3-dione, one would
expect signals corresponding to the methoxy group protons (a singlet) and the aromatic
protons, with splitting patterns indicative of their relative positions.

e 13C NMR: The carbon NMR spectra provide information on the carbon framework of the
molecule. The carbonyl carbons of the imide ring are typically observed in the downfield
region of the spectrum.[1]

Infrared (IR) Spectroscopy: The IR spectra of isoindoline-1,3-dione derivatives are
characterized by strong absorption bands corresponding to the carbonyl (C=0) groups of the
cyclic imide. These bands typically appear in the region of 1699 to 1779 cm~1.[1]

Mass Spectrometry (MS): Mass spectrometry is a crucial tool for determining the molecular
weight and fragmentation pattern of a compound. The mass spectrum of 5-
Methoxyisoindoline-1,3-dione would show a molecular ion peak corresponding to its
molecular weight, along with fragment ions resulting from the cleavage of the molecule.

Biological Activity and Potential Applications

Isoindoline-1,3-dione and its derivatives have garnered significant attention in medicinal
chemistry due to their diverse biological activities. While specific studies on 5-
Methoxyisoindoline-1,3-dione are limited, the broader class of compounds has been
investigated for a range of therapeutic applications.

Anticancer Activity: Numerous studies have demonstrated the cytotoxic effects of isoindoline-
1,3-dione derivatives against various cancer cell lines.[2][3][4][5] The anticancer activity is often
dependent on the nature and position of substituents on the isoindoline ring structure.[3] For
instance, certain derivatives have shown inhibitory effects on the viability of adenocarcinoma
(A549) cells.[4]
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Anti-inflammatory and Analgesic Activities: Derivatives of isoindoline-1,3-dione have been
reported to possess anti-inflammatory and analgesic properties.[6] Some compounds have
been shown to reduce carrageenan-induced edema in animal models, suggesting their
potential as anti-inflammatory agents.[7][8]

Acetylcholinesterase (AChE) Inhibition: The isoindoline-1,3-dione scaffold is considered a
noteworthy pharmacophore for the design of acetylcholinesterase inhibitors, which are a key
class of drugs for the management of Alzheimer's disease.[9][10][11] Several derivatives have
shown potent inhibitory activity against AChE.[10][12]

Signaling Pathways and Experimental Workflows

The precise signaling pathways modulated by 5-Methoxyisoindoline-1,3-dione have not been
extensively elucidated. However, based on the activities of related compounds, several
pathways could be implicated. For instance, the anti-inflammatory effects of some isoindoline-
1,3-dione derivatives have been linked to the modulation of cytokine production, such as
suppressing TNF-a.[13] The anticancer activities could involve various pathways related to cell
proliferation and apoptosis.

To investigate the biological activity of a compound like 5-Methoxyisoindoline-1,3-dione, a
typical experimental workflow would be employed.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.mdpi.com/2673-4583/8/1/99
https://pmc.ncbi.nlm.nih.gov/articles/PMC3539427/
https://arabjchem.org/synthesis-and-pharmacological-evaluation-of-aminoacetylenic-isoindoline-13-dione-derivatives-as-anti-inflammatory-agents/
http://printo.2promojournal.com/id/eprint/258/1/4317-Article%20Text-6336-1-10-20221006.pdf
https://www.mdpi.com/1420-3049/29/15/3528
https://ouci.dntb.gov.ua/en/works/4gnrKn37/
https://www.mdpi.com/1420-3049/29/15/3528
https://pmc.ncbi.nlm.nih.gov/articles/PMC10985906/
https://www.benchchem.com/product/b105389?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22884510/
https://www.benchchem.com/product/b105389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

g Biological Activity Screening 3

.| Anti-inflammatory Assays
"| (e.g., Cytokine profiling)

/ Mechanis{ic Studies

\

.
{ Structural Characterization
|
1
|

.| Enzyme Inhibition Assays Signaling Pathway
Mass Spectrometry | > (e.g., AChE) Analysis

A N

<

Synthesis & Purification
Synthesis of Purification |
—> >
5-Methoxyisoindoline-1,3-dione (e.g., Recrystallization) IR Spectroscopy

Y

NMR Spectroscopy
(IH’ ISC)

N ~

Cytotoxicity Assays
(e.g., MTT on cancer cell lines)

ommmmm———m

2

’

Click to download full resolution via product page

General experimental workflow for the synthesis and biological evaluation of 5-
Methoxyisoindoline-1,3-dione.

Further research is required to delineate the specific molecular targets and signaling cascades
affected by 5-Methoxyisoindoline-1,3-dione to fully understand its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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